N-(2,6-dichlorobenzyl)-1H-indazol-5-amine

• IUPAC Name: N-[(2,6-dichlorophenyl)methyl]-1H-indazol-5-amine
• InChI: InChI=1S/C14H11Cl2N3/c15-12-2-1-3-13(16)11(12)8-17-10-4-5-14-9(6-10)7-18-19-14/h1-7,17H,8H2,(H,18,19)
• InChI Key: XECWIFSJQFGYBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CNC2=CC3=C(C=C2)NN=C3)Cl
• Molecular Formula: C14H11Cl2N3
• Molecular Weight: 292.2 g/mol

Description

“N-(2,6-dichlorobenzyl)-1H-indazol-5-amine” is a compound that likely contains an indazole core, which is a type of nitrogen-containing heterocycle. It also appears to have a 2,6-dichlorobenzyl group attached to it. Indazoles are found in many biologically active compounds and are used in the synthesis of various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of “N-(2,6-dichlorobenzyl)-1H-indazol-5-amine” would likely involve an indazole ring, which is a bicyclic compound consisting of two nitrogen atoms and three carbon atoms in one ring, and a benzene ring in the other. The 2,6-dichlorobenzyl group would be attached to one of the nitrogen atoms in the indazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(2,6-dichlorobenzyl)-1H-indazol-5-amine” would depend on its exact structure. Factors that could influence its properties include its polarity, solubility, and stability.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of “N-(2,6-dichlorobenzyl)-1H-indazol-5-amine”. Many indazole derivatives are biologically active and are used as pharmaceuticals.

Future Directions

The future directions for research on “N-(2,6-dichlorobenzyl)-1H-indazol-5-amine” would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further developed as a pharmaceutical.